Cas no 261763-43-3 (2,3-Difluoro-4-methylbenzyl bromide)

2,3-Difluoro-4-methylbenzyl bromide structure
261763-43-3 structure
Product Name:2,3-Difluoro-4-methylbenzyl bromide
CAS No:261763-43-3
MF:C8H7BrF2
MW:221.041988611221
MDL:MFCD01631647
CID:92621
PubChem ID:2774149
Update Time:2025-04-18

2,3-Difluoro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-4-methylbenzyl bromide
    • 1-(bromomethyl)-2,3-difluoro-4-methylbenzene
    • JRD-0995
    • PC0257
    • SCHEMBL489837
    • N12070
    • Benzene, 1-(bromomethyl)-2,3-difluoro-4-methyl-
    • AKOS015854308
    • PS-10015
    • 1-(bromomethyl)-2, 3-difluoro-4-methylbenzene
    • DTXSID40378912
    • 2,3-Difluoro-4-methylbenzyl bromide, AldrichCPR
    • MFCD01631647
    • EN300-7245023
    • 261763-43-3
    • YAPOYZMZHWXAOX-UHFFFAOYSA-N
    • CIS-2-(BENZYLOXYCARBONYLAMINO)-4-CYCLOHEXENE-1-CARBOXYLICACID
    • MDL： MFCD01631647
    • Inchi： 1S/C8H7BrF2/c1-5-2-3-6(4-9)8(11)7(5)10/h2-3H,4H2,1H3
    • InChI Key： YAPOYZMZHWXAOX-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC(C)=C(C=1F)F

Computed Properties

  • Exact Mass: 219.97000
  • Monoisotopic Mass: 219.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 78°C/1mm
  • Flash Point: 78°C/1mm
  • Refractive Index: 1.52
  • PSA: 0.00000
  • LogP: 3.16810
  • Sensitiveness: Lachrymatory
  • Solubility: Not determined
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

2,3-Difluoro-4-methylbenzyl bromide Security Information

  • Signal Word：warning
  • Hazard Statement： Corrosive/Lachrymatory
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 1760
  • Hazard Category Code： 34-36/37/38-22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III
  • Packing Group：III
  • Risk Phrases：R34; R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,3-Difluoro-4-methylbenzyl bromide Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3-Difluoro-4-methylbenzyl bromide Pricemore >>

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